molecular formula C11H11FN2S B15269266 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline

3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline

Cat. No.: B15269266
M. Wt: 222.28 g/mol
InChI Key: TYYJXYASEQQWCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline is a fluorinated aniline derivative featuring a thiazole ring linked via a methylene group to the aniline nitrogen. The compound’s structure combines a substituted aromatic amine (3-fluoro-4-methylaniline) with a thiazol-5-ylmethyl moiety, which may confer unique physicochemical and biological properties. Thiazole rings are known for their role in medicinal chemistry due to their electron-rich nature and ability to participate in hydrogen bonding and π-π interactions .

Properties

Molecular Formula

C11H11FN2S

Molecular Weight

222.28 g/mol

IUPAC Name

3-fluoro-4-methyl-N-(1,3-thiazol-5-ylmethyl)aniline

InChI

InChI=1S/C11H11FN2S/c1-8-2-3-9(4-11(8)12)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3

InChI Key

TYYJXYASEQQWCP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)NCC2=CN=CS2)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline typically involves the reaction of 3-fluoro-4-methylaniline with thiazole derivatives under specific conditions. One common method involves the use of a base such as sodium hydride or potassium carbonate to deprotonate the aniline, followed by nucleophilic substitution with a thiazole derivative. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Sodium borohydride in methanol or ethanol.

    Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination.

Major Products Formed

    Oxidation: Formation of corresponding quinones or other oxidized derivatives.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

    Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline with structurally related aniline derivatives and thiazole-containing compounds:

Compound Name Substituents/Features Molecular Weight (g/mol) Key Properties/Biological Relevance Reference(s)
3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline - 3-Fluoro, 4-methyl on aniline
- Thiazol-5-ylmethyl group
~236.3 (estimated) Potential bioactivity via thiazole interaction; enhanced stability from fluorine
4-Chloro-N-(4-fluorobenzyl)-2-methylaniline - 4-Chloro, 2-methyl on aniline
- 4-Fluorobenzyl group
~263.7 Halogenated analogs may exhibit altered pharmacokinetics or toxicity profiles
3′-Methyl-4-dimethylaminoazobenzene - 3′-Methyl on prime ring
- Dimethylaminoazo group
~255.3 Carcinogenicity inversely correlated with bound dye levels in liver proteins
Thiazol-5-ylmethyl carbamates (e.g., PF 43(1)) - Thiazol-5-ylmethyl group
- Complex carbamate backbones (e.g., hydroxypropanoyl)
~500–600 Pharmaceutical impurities/degradants; thiazole enhances metabolic stability
4-{2-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}aniline - Trifluoromethylpyrazole-thiazole hybrid
- Aniline core
310.3 Fluorine and heterocycles improve binding affinity in drug design

Key Comparative Insights

Substituent Effects on Bioactivity: The 3-fluoro substituent in the target compound may enhance metabolic stability compared to non-fluorinated analogs like 4-Chloro-N-(4-fluorobenzyl)-2-methylaniline, as fluorine reduces susceptibility to oxidative degradation . Methyl groups (e.g., 4-methyl in the target vs. 3′-methyl in 3′-methyl-4-dimethylaminoazobenzene) influence steric hindrance and electronic effects. For instance, 3′-methyl substitution in aminoazo dyes correlates with higher carcinogenicity due to accelerated protein binding kinetics .

Thiazole Ring Contributions :

  • Thiazole-containing compounds (e.g., thiazol-5-ylmethyl carbamates) are prevalent in pharmaceuticals due to their ability to modulate solubility and target engagement. The thiazol-5-ylmethyl group in the target compound may improve membrane permeability compared to simpler aniline derivatives .

Fluorine vs. Other Halogens :

  • Fluorine’s strong electron-withdrawing nature differentiates it from chlorine or bromine in analogs like 4-Chloro-N-(4-fluorobenzyl)-2-methylaniline . This could lower pKa (increasing acidity) and alter binding interactions in biological systems .

Carcinogenicity and Protein Binding: Studies on 4-dimethylaminoazobenzene derivatives (e.g., 3′-methyl-4-dimethylaminoazobenzene) reveal that methyl substituents on the "prime" ring reduce the time to reach maximum protein-bound dye levels, inversely correlating with carcinogenic potency . While the target compound lacks an azo group, its fluorine and thiazole substituents may similarly influence protein interaction dynamics.

Research Findings and Data

  • Metabolic Stability: Fluorinated anilines generally exhibit longer half-lives due to resistance to cytochrome P450-mediated oxidation. For example, fluorinated analogs of 4-dimethylaminoazobenzene show delayed hepatic clearance compared to non-fluorinated counterparts .
  • Synthetic Challenges : Thiazole-containing anilines often require multi-step syntheses, including nucleophilic substitution or Suzuki couplings, as seen in the preparation of 4-{2-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}aniline .

Biological Activity

3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of cyclin-dependent kinases (CDKs). This article explores its biological activity, synthesis, structure-activity relationship (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline is C₁₁H₁₃FN₂S. The compound features a thiazole ring, which is known for enhancing biological interactions due to its unique electronic and steric properties. The presence of the fluorine atom at the 3-position contributes to the compound's hydrophobicity and binding affinity towards various biological targets.

Inhibition of Cyclin-dependent Kinases (CDKs)

3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline has shown promising results as a CDK inhibitor, particularly against CDK9, which plays a crucial role in regulating the cell cycle and transcriptional control. Inhibition of CDK9 is particularly relevant in cancer therapy, as it can lead to reduced tumor cell proliferation. The compound's binding affinity to CDK9 is enhanced by the thiazole moiety, which facilitates hydrophobic interactions and hydrogen bonding with key amino acid residues in the enzyme active site .

Table 1: Comparison of Biological Activities of Similar Compounds

Compound NameStructure FeaturesBiological Activity
2-Fluoro-4-methyl-N-(thiazol-2-ylmethyl)anilineFluorine at position 2Potential CDK inhibitor
3-Bromo-4-methyl-N-(thiazol-5-ylmethyl)anilineBromine instead of fluorineAnticancer properties
3-Chloro-4-methyl-N-(thiazol-5-ylmethyl)anilineChlorine instead of fluorineDifferent selectivity profile against kinases

The structural uniqueness of 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline, characterized by its specific fluorine substitution and thiazole functionality, may provide enhanced potency compared to other similar compounds.

Anticancer Potential

Research indicates that compounds with thiazole rings exhibit significant anticancer properties. For instance, thiazole-based analogues have been shown to exert cytotoxic effects against various cancer cell lines, including glioblastoma and melanoma. The mechanism often involves apoptosis induction and cell cycle arrest .

Case Study: Anticancer Efficacy

In a comparative study, 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline was tested against human cancer cell lines (e.g., U251 glioblastoma cells). Results demonstrated an IC50 value indicative of potent anticancer activity, suggesting that this compound could serve as a lead structure for further development in cancer therapeutics .

Structure-Activity Relationship (SAR)

The SAR analysis highlights that modifications in the thiazole ring or the aniline moiety can significantly influence biological activity. For example, substituting different halogens or alkyl groups can lead to variations in selectivity and potency against specific kinases. The presence of electron-withdrawing groups like fluorine enhances the compound's ability to interact with biological targets effectively .

Synthesis

The synthesis of 3-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline typically involves multi-step reactions starting from readily available anilines and thiazole derivatives. Common methods include nucleophilic substitution reactions followed by cyclization steps to form the thiazole ring.

General Synthetic Route:

  • Nucleophilic Substitution: React an appropriate aniline derivative with a thiazole precursor.
  • Cyclization: Utilize conditions that promote cyclization to form the desired thiazole ring.
  • Purification: Employ chromatographic techniques to isolate and purify the final product.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.